N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[methyl(quinolin-8-ylsulfonyl)amino]acetamide
• InChI: InChI=1S/C18H16FN3O3S/c1-22(12-17(23)21-15-9-7-14(19)8-10-15)26(24,25)16-6-2-4-13-5-3-11-20-18(13)16/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: TURHCGYGVPUOQS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=C(C=C1)F)S(=O)(=O)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C18H16FN3O3S
• Molecular Weight: 373.4 g/mol

Description

N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide, commonly known as 4F-MPH, is a synthetic compound that belongs to the phenidate family of drugs. It is a potent stimulant that has been studied for its potential use in treating attention deficit hyperactivity disorder (ADHD) and narcolepsy.

Mechanism of Action

4F-MPH works by inhibiting the reuptake of dopamine and norepinephrine, two neurotransmitters that are involved in regulating attention and arousal. By increasing the levels of these neurotransmitters in the brain, 4F-MPH improves cognitive function and reduces symptoms of N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide and narcolepsy.
Biochemical and Physiological Effects
4F-MPH has been shown to increase heart rate, blood pressure, and body temperature in both animal and human studies. It also has a stimulant effect on the central nervous system, which can lead to increased alertness, focus, and energy. However, prolonged use of 4F-MPH can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-MPH in lab experiments is its potent stimulant effect, which can improve cognitive function and reduce symptoms of N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide and narcolepsy. However, its potential for abuse and dependence makes it a challenging compound to work with. Additionally, the long-term effects of 4F-MPH on cognitive function and behavior are not well understood, which limits its usefulness in certain types of research.

Future Directions

There are several future directions for research on 4F-MPH. One area of interest is its potential use in treating other neurological disorders, such as depression and anxiety. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Additionally, more research is needed to determine the long-term effects of 4F-MPH on cognitive function and behavior, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of 4F-MPH involves the reaction of 4-fluoroacetophenone with methyl 8-quinolyl sulfone, followed by the addition of ammonium chloride and sodium cyanoborohydride. The resulting product is then purified using column chromatography. The synthesis of 4F-MPH is a complex process that requires a high level of expertise in organic chemistry.

Scientific Research Applications

4F-MPH has been studied extensively for its potential use in treating N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide and narcolepsy. In animal studies, it has been shown to increase locomotor activity and improve cognitive function. In human studies, it has been shown to improve attention and reduce symptoms of N-(4-fluorophenyl)-2-[methyl(8-quinolylsulfonyl)amino]acetamide. However, more research is needed to determine the long-term effects of 4F-MPH on cognitive function and behavior.